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Compound of Interest

Ethyl 1H-pyrazolo[3,4-B]pyridine-
Compound Name:

5-carboxylate
CAS No.: 1256824-48-2

Cat. No.: B1422709

Get Quote

Executive Summary

The pyrazolo[3,4-b]pyridine scaffold represents a privileged class of ATP-competitive kinase
inhibitors. Its planar bicyclic heteroaromatic structure mimics the adenine ring of ATP, allowing it
to anchor effectively within the kinase hinge region. However, the true value of this scaffold lies
in its tunable selectivity. By modifying substituents at specific vectors (N1, C3, C4, and C6),
medicinal chemists can shift the inhibitory profile from broad-spectrum cytotoxicity (e.g., multi-
CDK inhibition) to exquisite selectivity for targets like GSK-3

, FGFR, CDK&8/19, or ALK.

This guide objectively compares distinct analog classes, dissecting the structural determinants
that drive their specific kinase selectivity profiles.

Structural Basis of Selectivity (SAR)

To understand how different analogs achieve selectivity, one must map the scaffold to the ATP-
binding pocket. The pyrazolo[3,4-b]pyridine core typically binds to the hinge region via
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hydrogen bonds.

Generalized SAR Map

» N1 Position (Solvent/Pocket Interface): Substituents here (e.g., methyl, phenyl) often control
solubility and can influence the orientation of the core within the pocket.

o C3 Position (Hinge/Gatekeeper): A critical vector. Small groups (H, Cl, CN) often face the
gatekeeper residue. Bulky groups here can induce steric clashes with smaller gatekeepers,
enhancing selectivity.

o C4 Position (Solvent Front/Ribose Pocket): Substituents here project towards the solvent
front or the ribose binding pocket. This is a primary site for optimizing physicochemical
properties and cellular potency.

» C6 Position (Specificity Pocket): Substituents at C6 often access the "specificity pocket" or
hydrophobic back-pocket, which varies significantly between kinases (e.g., GSK-3

vs. CDK2).
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Figure 1: Structure-Activity Relationship (SAR) map of the pyrazolo[3,4-b]pyridine scaffold
highlighting key vectors for selectivity optimization.

Comparative Analysis of Anhalog Classes
Class A: GSK-3 Selective Analogs (C6-Heteroaryl Series)

Representative Compound: ML320 (CID 56840716) Mechanism: The introduction of a
heteroaryl ring at the C6 position is the defining feature of this class. This substituent exploits
subtle differences in the hydrophobic pocket of GSK-3

compared to its closest homolog, CDK2.

o Performance: ML320 exhibits single-digit nanomolar potency against GSK-3
with >60-fold selectivity over CDK2, a common off-target for this scaffold.
e Key Data:
o GSK-3
IC50: ~10-30 nM

o Selectivity: Inhibits only 5 out of >300 kinases by >50% at 10 uM.[1]

Class B: FGFR Selective Analogs (C4-Amino Series)

Representative Compound: Compound 7n Mechanism: Selectivity for Fibroblast Growth Factor
Receptors (FGFR) is driven by substituents at the C4 position, specifically amino-linked
moieties. The "scaffold hopping"” strategy from quinazoline inhibitors revealed that a 4-amino-
substituted phenyl ring perpendicular to the bicyclic core is crucial.

» Performance: Compound 7n shows excellent potency against FGFR1-3 and significant
selectivity over VEGFR2, which is often difficult to achieve due to high homology.

o Key Data:
o FGFR1 IC50: < 50 nM[1][2]

o Cellular Potency: Suppresses FGFR signaling in H1581 xenograft models.[3]
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Class C: CDK8/19 Selective Analogs (C3-Chloro Series)

Representative Compound: JH-XVI-178 Mechanism: This class utilizes a C3-chlorine atom
combined with a specific hinge-binding motif.[4] The C3-Cl provides a precise steric fit that
favors the CDK8/19 pocket while disfavoring binding to other CDKs. This overcomes the
metabolic instability seen in earlier aldehyde oxidase-susceptible analogs.[4]

» Performance: High potency with low clearance and moderate oral bioavailability.[4]
o Key Data:
o CDK8 IC50: ~2 nM (STAT1-S727 phosphorylation inhibition)[4]

o Selectivity: Excellent kinome-wide selectivity profile.[1][4]

Class D: ALK/ROS1 Selective Analogs (Gatekeeper
Targeting)

Representative Compound: Compound 10g Mechanism: Designed to overcome crizotinib
resistance (L1196M mutation), these analogs feature specific N1 and C3 substitutions that
interact favorably with the mutated gatekeeper methionine.

o Performance: Capable of inhibiting the recalcitrant ALK-L1196M mutant where first-
generation inhibitors fail.

o Key Data:
o ALK-L1196M IC50: < 0.5 nM[2][5]
o ROS1 IC50: < 0.5 nM[2][5]

Quantitative Data Summary

The following table summarizes the potency and primary selectivity features of the discussed
analogs.
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Compound Representative . Potency Key Selectivity
Primary Target .
Class Analog (IC50/Ki) Feature
GSK-3 >60x selective
ML320 GSK-3 10-30 nM vs. CDK2; C6-
Inhibitor heteroaryl driven.
Selective over
FGFR Inhibitor Compound 7n FGFR1 42.4 nM VEGFR2; C4-
amino driven.
Low metabolic
CDK&8/19
. JH-XVI-178 CDK8 2 nM clearance; C3-Cl
Inhibitor ) ]
hinge binder.[4]
Overcomes
gatekeeper
ALK/ROS1 . .
Inhibit Compound 10g ALK (L1196M) <0.5nM mutations; High
nhibitor
ROSL1 potency.
[5]
Selective against
Mps1 Inhibitor Compound 31 Mps1 2.6 nM 606 wild-type
kinases.

Experimental Protocols

To validate the selectivity profiles described above, the following standardized protocols are

recommended.

Radiometric Kinase Assay (Gold Standard)

This assay measures the direct transfer of a phosphate group from ATP to a substrate,

providing the most accurate assessment of intrinsic enzymatic inhibition.

o Preparation: Prepare kinase buffer (20 mM MOPS, pH 7.2, 25 mM

-glycerophosphate, 5 mM EGTA, 1 mM Na3VO4, 1 mM DTT).
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» Substrate Mix: Dilute the specific peptide substrate (e.g., Poly(Glu,Tyr) 4:1 for tyrosine
kinases) to 1 mg/mL.

o Compound Addition: Dispense pyrazolo[3,4-b]pyridine analogs (dissolved in DMSO) into
384-well plates using an acoustic dispenser (e.g., Echo 550) to achieve a final DMSO
concentration of <1%.

e Reaction Initiation: Add recombinant kinase (1-10 nM) and radiolabeled ATP mixture (
-ATP).

 Incubation: Incubate at room temperature for 30—60 minutes.

o Termination: Stop reaction by adding 3% phosphoric acid.

« Filtration: Transfer aliquots to P81 phosphocellulose filter plates. Wash 3x with 0.75%
phosphoric acid.

o Detection: Add scintillation fluid and read on a scintillation counter (e.g., TopCount).

Selectivity Profiling Workflow

To ensure the compound is not a "pan-assay interference compound"” (PAINS) or a
promiscuous binder, a broad panel screen is required.
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Compound Synthesis
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Figure 2: Logical workflow for validating kinase selectivity, moving from primary screening to
broad kinome profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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